Cas no 118287-06-2 (3-Fluoro-2-methyl-4-(methylthio)benzoic acid)

• Product Name: 3-Fluoro-2-methyl-4-(methylthio)benzoic acid
• CAS No: 118287-06-2
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 2894139
• Update Time: 2025-06-07

3-Fluoro-2-methyl-4-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-4-(methylthio)benzoic acid

• Inchi： 1S/C9H9FO2S/c1-5-6(9(11)12)3-4-7(13-2)8(5)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： WPAZZRNLHQMUHJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC)C(F)=C1C

Additional information on 3-Fluoro-2-methyl-4-(methylthio)benzoic acid

3-Fluoro-2-methyl-4-(methylthio)benzoic Acid (CAS No. 118287-06-2): An Overview

3-Fluoro-2-methyl-4-(methylthio)benzoic acid (CAS No. 118287-06-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorine atom, a methyl group, and a methylthio group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential applications in drug development.

The chemical structure of 3-Fluoro-2-methyl-4-(methylthio)benzoic acid is particularly interesting due to the presence of the fluorine atom, which can significantly influence the compound's biological activity and metabolic stability. Fluorinated compounds are often used in drug design to enhance the potency and selectivity of therapeutic agents. The methylthio group, on the other hand, can affect the compound's solubility and reactivity, making it a valuable scaffold for various chemical transformations.

In recent years, there has been a growing interest in the use of 3-Fluoro-2-methyl-4-(methylthio)benzoic acid as a building block for the synthesis of novel pharmaceuticals. Research has shown that this compound can serve as an intermediate in the development of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them promising candidates for further investigation.

The synthetic accessibility of 3-Fluoro-2-methyl-4-(methylthio)benzoic acid has also contributed to its popularity in the research community. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common approach involves the reaction of 3-fluoro-2-methylbenzaldehyde with methyl mercaptan followed by oxidation to form the carboxylic acid. These synthetic methods are not only cost-effective but also environmentally friendly, aligning with the principles of green chemistry.

Beyond its use as a pharmaceutical intermediate, 3-Fluoro-2-methyl-4-(methylthio)benzoic acid has found applications in other areas of chemistry and materials science. For example, it can be used as a ligand in coordination chemistry to form complexes with metal ions, which have potential applications in catalysis and materials science. Additionally, its unique electronic properties make it an attractive candidate for the development of new functional materials and sensors.

The safety profile of 3-Fluoro-2-methyl-4-(methylthio)benzoic acid is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to ensure a safe working environment.

In conclusion, 3-Fluoro-2-methyl-4-(methylthio)benzoic acid (CAS No. 118287-06-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile properties make it an invaluable tool for researchers in medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and derivatives of this compound, its importance in these fields is likely to grow even further.